Cas no 77481-28-8 ((R)-2-(Methylamino)pentanedioic acid)

(R)-2-(Methylamino)pentanedioic acid is a chiral amino acid derivative characterized by its stereospecific (R)-configuration and functional methylamino and dicarboxylic acid groups. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules and peptidomimetics. Its structural features enable selective modifications, making it useful for studying enzyme-substrate interactions or designing receptor-targeted compounds. The dicarboxylate moiety enhances solubility in aqueous systems, while the methylamino group provides a reactive site for further derivatization. High enantiomeric purity ensures consistency in stereoselective applications. Suitable for use under controlled conditions, it requires proper handling due to its reactive functional groups.

(R)-2-(Methylamino)pentanedioic acid structure

77481-28-8 structure

Product Name:(R)-2-(Methylamino)pentanedioic acid

CAS No:77481-28-8

MF:C₆H₁₁NO₄

MW:161.155842065811

MDL:MFCD12026386

CID:59897

PubChem ID:13956147

Update Time:2025-06-07

(R)-2-(Methylamino)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

- (R)-2-(Methylamino)pentanedioic acid
- N-Methyl-D-glutamic acid
- D-Glutamic acid, N-methyl-
- N-Me-D-Glu-OH
- N-Me-D-Glu-OH.HCl
- AG-H-10129
- AK135561
- CTK5E4533
- FC0794
- AKOS016846180
- SCHEMBL162037
- EN300-25980895
- AMY13623
- (R)-2-(METHYLAMINO)PENTANEDIOICACID
- A839112
- 77481-28-8
- (2R)-2-(methylamino)pentanedioic acid
- DTXSID90553277
- D-Glutamic acid,N-methyl-
- DTXCID70504060
- MFCD12026386
- MDL： MFCD12026386
- Inchi： 1S/C6H11NO4/c1-7-4(6(10)11)2-3-5(8)9/h4,7H,2-3H2,1H3,(H,8,9)(H,10,11)/t4-/m1/s1
- InChI Key： XLBVNMSMFQMKEY-SCSAIBSYSA-N
- SMILES： OC([C@@H](CCC(=O)O)NC)=O

Computed Properties

Exact Mass: 161.06883
Monoisotopic Mass: 161.06880783g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -3
Topological Polar Surface Area: 86.6Å²

Experimental Properties

Density: 1.278
Boiling Point: 330.2 °C at 760 mmHg
Flash Point: 153.5 °C
PSA: 86.63
LogP: -0.08530

(R)-2-(Methylamino)pentanedioic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM276935-5g	(R)-2-(Methylamino)pentanedioic acid	77481-28-8	97%	5g	$660	2021-06-09
Chemenu	CM276935-5g	(R)-2-(Methylamino)pentanedioic acid	77481-28-8	97%	5g	$660	2022-06-10
TRC	M878115-50mg	(R)-2-(Methylamino)pentanedioic acid	77481-28-8		50mg	$ 50.00	2022-06-02
TRC	M878115-100mg	(R)-2-(Methylamino)pentanedioic acid	77481-28-8		100mg	$ 95.00	2022-06-02
TRC	M878115-500mg	(R)-2-(Methylamino)pentanedioic acid	77481-28-8		500mg	$ 320.00	2022-06-02
eNovation Chemicals LLC	K41175-25g	N-methyl-D-glutamic acid	77481-28-8	95%	25g	$980	2024-05-25
Enamine	EN300-25980895-1g	(2R)-2-(methylamino)pentanedioic acid	77481-28-8		1g	$1086.0	2023-09-14
Enamine	EN300-25980895-5g	(2R)-2-(methylamino)pentanedioic acid	77481-28-8		5g	$3147.0	2023-09-14
Enamine	EN300-25980895-10g	(2R)-2-(methylamino)pentanedioic acid	77481-28-8		10g	$4667.0	2023-09-14
Enamine	EN300-25980895-0.05g	(2R)-2-(methylamino)pentanedioic acid	77481-28-8	95%	0.05g	$912.0	2024-06-18